5(S)-HETrE
5(S)-HETrE
5(S)-HETrE is produced by the action of 5-LO when mead acid is the substrate. There are no literature reports of the biological activity or further metabolic fate of 5(S)-HETrE.
Brand Name:
Vulcanchem
CAS No.:
195061-94-0
VCID:
VC0163603
InChI:
InChI=1S/C20H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h9-10,12-14,16,19,21H,2-8,11,15,17-18H2,1H3,(H,22,23)/b10-9-,13-12-,16-14+/t19-/m1/s1
SMILES:
CCCCCCCCC=CCC=CC=CC(CCCC(=O)O)O
Molecular Formula:
C20H34O3
Molecular Weight:
322.5 g/mol
5(S)-HETrE
CAS No.: 195061-94-0
Reference Standards
VCID: VC0163603
Molecular Formula: C20H34O3
Molecular Weight: 322.5 g/mol
| CAS No. | 195061-94-0 |
|---|---|
| Product Name | 5(S)-HETrE |
| Molecular Formula | C20H34O3 |
| Molecular Weight | 322.5 g/mol |
| IUPAC Name | (5S,6E,8Z,11Z)-5-hydroxyicosa-6,8,11-trienoic acid |
| Standard InChI | InChI=1S/C20H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h9-10,12-14,16,19,21H,2-8,11,15,17-18H2,1H3,(H,22,23)/b10-9-,13-12-,16-14+/t19-/m1/s1 |
| Standard InChIKey | LSADDRSUZRRBAN-FDSUASFTSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\C/C=C\C=C\[C@H](CCCC(=O)O)O |
| SMILES | CCCCCCCCC=CCC=CC=CC(CCCC(=O)O)O |
| Canonical SMILES | CCCCCCCCC=CCC=CC=CC(CCCC(=O)O)O |
| Description | 5(S)-HETrE is produced by the action of 5-LO when mead acid is the substrate. There are no literature reports of the biological activity or further metabolic fate of 5(S)-HETrE. |
| Synonyms | 5S-hydroxy-6E,8Z,11Z-eicosatrienoic acid |
| Reference | 1.Jakschik, B.A.,Sams, A.R.,Sprecher, H., et al. Fatty acid structural requirements for leukotriene biosynthesis. Prostaglandins 20, 401-410 (1980). |
| PubChem Compound | 5283143 |
| Last Modified | Nov 11 2021 |
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